N-(4-hydroxy-3-methylphenyl)-2-nitrobenzenesulfonamide

• IUPAC Name: N-(4-hydroxy-3-methylphenyl)-2-nitrobenzenesulfonamide
• InChI: InChI=1S/C13H12N2O5S/c1-9-8-10(6-7-12(9)16)14-21(19,20)13-5-3-2-4-11(13)15(17)18/h2-8,14,16H,1H3
• InChI Key: IBMWEGORLKMDCL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)NS(=O)(=O)C2=CC=CC=C2[N+](=O)[O-])O
• Molecular Formula: C13H12N2O5S
• DSSTOX Substance ID: DTXSID20358277
• Molecular Weight: 308.31 g/mol
• CAS RN: 6595-37-5

Description

N-(4-hydroxy-3-methylphenyl)-2-nitrobenzenesulfonamide, also known as NS398, is a selective cyclooxygenase-2 (COX-2) inhibitor. It is widely used in scientific research to study the role of COX-2 in various biological processes.

Mechanism of Action

N-(4-hydroxy-3-methylphenyl)-2-nitrobenzenesulfonamide selectively inhibits COX-2, which is an enzyme that is involved in the production of prostaglandins. Prostaglandins are involved in inflammation, pain, and fever. By inhibiting COX-2, this compound reduces the production of prostaglandins and thus reduces inflammation, pain, and fever.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation, pain, and fever in animal models. It has also been shown to inhibit the growth of cancer cells in vitro and in vivo. This compound has been shown to have a protective effect on the cardiovascular system by reducing oxidative stress and inflammation. It has also been shown to have a neuroprotective effect in animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

N-(4-hydroxy-3-methylphenyl)-2-nitrobenzenesulfonamide has several advantages for lab experiments. It is a selective COX-2 inhibitor, which makes it useful for studying the role of COX-2 in various biological processes. It is also relatively stable and can be stored for long periods of time. However, this compound has some limitations for lab experiments. It is not a completely selective COX-2 inhibitor and can inhibit other enzymes at high concentrations. It can also have off-target effects in some biological systems.

Future Directions

For the study of N-(4-hydroxy-3-methylphenyl)-2-nitrobenzenesulfonamide include the development of more selective COX-2 inhibitors and the study of the role of COX-2 in the immune system, gut microbiome, and cancer.

Synthesis Methods

N-(4-hydroxy-3-methylphenyl)-2-nitrobenzenesulfonamide can be synthesized using various methods. One of the most commonly used methods is the reaction between 3-methyl-4-hydroxybenzenesulfonyl chloride and 2-nitrophenylamine. The reaction is carried out in the presence of a base such as triethylamine and a solvent such as dichloromethane. The product is then purified using column chromatography.

Scientific Research Applications

N-(4-hydroxy-3-methylphenyl)-2-nitrobenzenesulfonamide is widely used in scientific research to study the role of COX-2 in various biological processes. It has been shown to inhibit the production of prostaglandins, which are involved in inflammation, pain, and fever. This compound has been used to study the role of COX-2 in cancer, cardiovascular diseases, and neurological disorders.